Cas no 1797871-45-4 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide
• CAS No: 1797871-45-4
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 6349322
• PubChem ID: 71806723
• Update Time: 2025-07-17

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide
• 2-(3,5-dimethylisoxazol-4-yl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)acetamide
• F6436-1733
• AKOS024559480
• 2-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)-N-[(4-PHENYLOXAN-4-YL)METHYL]ACETAMIDE
• 1797871-45-4

• Inchi： 1S/C19H24N2O3/c1-14-17(15(2)24-21-14)12-18(22)20-13-19(8-10-23-11-9-19)16-6-4-3-5-7-16/h3-7H,8-13H2,1-2H3,(H,20,22)
• InChI Key： SXLOHBJCLGGSBH-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC(CC2C(C)=NOC=2C)=O)CC1

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide

2-(3,5-Dimethyl-1,2-Oxazol-4-yl)-N-(4-Phenyloxan-4-yl)methylacetamide: An Overview of a Promising Compound in Pharmaceutical Research

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide (CAS No. 1797871-45-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles and exhibits a complex molecular structure that includes both aromatic and heterocyclic moieties. The presence of these functional groups contributes to its diverse biological activities, making it a subject of interest for researchers and pharmaceutical companies alike.

The oxazol ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to their target receptors. In the case of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide, the 3,5-dimethyl substitution on the oxazol ring further modulates its electronic properties, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

The phenyloxan moiety, specifically the 4-phenyloxan-4-yl group, is another key structural feature of this compound. The oxan (tetrahydrofuran) ring provides flexibility and hydrophobicity, which can be crucial for crossing biological membranes and interacting with hydrophobic pockets in proteins. The phenyl substitution on the oxan ring adds aromatic character and can enhance the compound's overall stability and bioavailability.

Recent studies have explored the potential therapeutic applications of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of signaling pathways related to cell survival and inflammation.

In addition to its anti-inflammatory and neuroprotective properties, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenyloxan-4-yl)methylacetamide has also shown promise as an antitumor agent. In vitro assays have revealed that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that this compound may have potential as a novel chemotherapeutic agent for treating certain types of cancer.

The pharmacokinetic properties of 2-(3,5-dimethyl-1,2-oxazolol)-N-(4-phenyloxann)methylacetamide have been extensively studied to understand its behavior in biological systems. Animal studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and safety profile of 2-(3,5-dimethyl-oxazolol)-N-(4-phenyloxann)methylacetamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(3,5-dimethyl-oxazolol)-N-(4-phenyloxann)methylacetamide (CAS No. 1797871-45-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an exciting area of ongoing research in pharmaceutical science.